N-[(1-methylpyrazol-4-yl)methyl]-2-propan-2-ylthiomorpholine-4-carboxamide

• IUPAC Name: N-[(1-methylpyrazol-4-yl)methyl]-2-propan-2-ylthiomorpholine-4-carboxamide
• InChI: InChI=1S/C13H22N4OS/c1-10(2)12-9-17(4-5-19-12)13(18)14-6-11-7-15-16(3)8-11/h7-8,10,12H,4-6,9H2,1-3H3,(H,14,18)
• InChI Key: FZSXXCIDOLSQQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCS1)C(=O)NCC2=CN(N=C2)C
• Molecular Formula: C13H22N4OS
• Molecular Weight: 282.41 g/mol

Description

N-[(1-methylpyrazol-4-yl)methyl]-2-propan-2-ylthiomorpholine-4-carboxamide, commonly known as MPTM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTM belongs to the class of thiomorpholinecarboxamide derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of MPTM is not yet fully understood. However, it has been suggested that MPTM exerts its pharmacological effects by modulating various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. MPTM has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and physiological effects:
MPTM has been shown to have several biochemical and physiological effects. It has been reported to inhibit the production of reactive oxygen species (ROS) and to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). MPTM has also been shown to inhibit the expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

MPTM has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. MPTM is also soluble in common organic solvents and has a long shelf life. However, the limitations of MPTM include its low water solubility and poor bioavailability. These limitations can be overcome by formulating MPTM into suitable drug delivery systems, such as liposomes or nanoparticles.

Future Directions

There are several future directions for the research on MPTM. One of the potential areas of research is the development of MPTM-based drug delivery systems for targeted drug delivery. Another area of research is the investigation of the pharmacokinetics and pharmacodynamics of MPTM in vivo. Furthermore, the potential use of MPTM in the treatment of other diseases, such as diabetes and cardiovascular diseases, can also be explored. Overall, the research on MPTM has the potential to lead to the development of novel therapeutics for various diseases.

Synthesis Methods

The synthesis of MPTM involves the reaction of 1-methylpyrazole-4-carboxaldehyde with thiomorpholine-4-carboxylic acid in the presence of a suitable base. The resulting product is then treated with isobutyl chloroformate to obtain MPTM. The synthesis of MPTM has been reported in several research articles, and the procedure has been optimized for high yield and purity.

Scientific Research Applications

MPTM has been studied extensively for its potential therapeutic applications in various diseases. It has been reported to have anticancer, anti-inflammatory, and antioxidant properties. MPTM has also been shown to inhibit the growth of several cancer cell lines, including breast, colon, and lung cancer cells. Furthermore, MPTM has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.